Cas no 2034315-08-5 (3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione)

• Product Name: 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
• CAS No: 2034315-08-5
• MF: C₁₃H₁₄N₂O₄S
• MW: 294.326261997223
• CID: 6343308
• PubChem ID: 92081532
• Update Time: 2025-06-28

3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• AKOS026689193
• 3-[1-(thiophene-3-carbonyl)piperidin-4-yl]-1,3-oxazolidine-2,4-dione
• 3-(1-(thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione
• 2034315-08-5
• F6474-1016
• 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione

• Inchi： 1S/C13H14N2O4S/c16-11-7-19-13(18)15(11)10-1-4-14(5-2-10)12(17)9-3-6-20-8-9/h3,6,8,10H,1-2,4-5,7H2
• InChI Key： JIKLAYNUTWCUOS-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(N1CCC(CC1)N1C(=O)OCC1=O)=O

Computed Properties

• Exact Mass: 294.06742811g/mol
• Monoisotopic Mass: 294.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione

Introduction to 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione (CAS No. 2034315-08-5)

3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034315-08-5, represents a sophisticated molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and development. The presence of both thiophene and piperidine moieties within its structure suggests potential interactions with biological targets, which are critical for designing novel therapeutic agents.

The thiophene-3-carbonyl moiety is particularly noteworthy due to its ability to participate in various chemical reactions, including condensation and cyclization processes, which are often employed in the synthesis of heterocyclic compounds. This functional group has been extensively studied for its role in modulating biological activities, such as antioxidant, anti-inflammatory, and anticancer properties. In contrast, the piperidine ring is well-known for its structural versatility and its prevalence in many bioactive molecules, including antipsychotics, antihistamines, and antiviral agents. The combination of these two structural motifs in 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione may contribute to unique pharmacological profiles that are yet to be fully elucidated.

The oxazolidine-2,4-dione scaffold is another key feature of this compound. This bicyclic structure is known for its stability and its ability to form hydrogen bonds with biological targets. Oxazolidine derivatives have been explored for their potential applications in the treatment of bacterial infections due to their ability to interfere with bacterial cell wall synthesis. Additionally, the dione functionality may enhance the compound's solubility and bioavailability, which are critical factors in drug development. The overall architecture of 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione thus presents a compelling rationale for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with various biological targets with greater accuracy. These studies suggest that the thiophene and piperidine moieties may interact with specific amino acid residues in protein targets, leading to modulation of their activity. For instance, the thiophene ring could engage in π-stacking interactions or hydrophobic interactions with aromatic residues, while the piperidine ring may form hydrogen bonds with polar or charged residues. Such interactions could be exploited to develop drugs with high selectivity and low toxicity.

The synthesis of 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the thiophene moiety typically involves cyclization reactions starting from suitable precursors such as thioethers or disulfides. Subsequent functionalization of the piperidine ring followed by the formation of the oxazolidine dione scaffold completes the synthesis. Advances in green chemistry have also influenced the synthesis approach, emphasizing sustainable methods that minimize waste and hazardous byproducts.

In terms of biological activity, preliminary studies on derivatives of this compound have shown promising results in various disease models. The thiophene-carbonyl-piperidine core has been found to exhibit inhibitory effects on certain enzymes implicated in inflammation and cancer progression. For example, some derivatives have demonstrated potent activity against cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the oxazolidine dione moiety has shown potential as an inhibitor of bacterial proteases, suggesting applications in antimicrobial therapy.

The development of novel drug candidates often involves optimizing synthetic routes to improve scalability and cost-effectiveness. In the case of 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione, researchers have explored alternative synthetic pathways that utilize readily available starting materials and streamlined reaction sequences. These efforts have led to more efficient synthetic strategies that can be adapted for large-scale production if needed.

Another important consideration in drug development is pharmacokinetics—the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. The structural features of 3-(1-(Thiophene-3-carbonyl)piperidin-4-yl)oxazolidine-2,4-dione, particularly its solubility-enhancing dione functionality and aromatic rings for metabolic stability, may contribute to favorable pharmacokinetic properties. However, further studies are required to fully understand its behavior in vivo before it can be advanced into clinical trials.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel molecular structures with potential therapeutic benefits. By leveraging large datasets containing known bioactive compounds alongside their biological activities, 3-(1-(Thiophene-3-carbonyl)piperidin - 4 - yl)oxazolid ine - 2 , 4 - dione can be positioned as a structurally unique candidate whose properties may be predicted with high confidence using computational tools.

In conclusion, 3 -( 1 -( Thi oph ene - 3 - carb on y l ) p ip er id ine - 4 - y l ) ox az oli di ne - 2 , 4 - do ne ( CAS No . 203 43 15 - 0 8 - 5 ) represents an exciting prospect for pharmaceutical research due to its complex molecular architecture and potential biological activities . Further exploration into its synthesis , pharmacology , and pharmacokinetics will be essential to determine its full therapeutic potential . As research continues , this compound may emerge as a valuable tool in addressing unmet medical needs across various therapeutic areas .